Cas no 2229249-13-0 (1-(2,4,5-trifluorophenyl)cyclopropylmethanol)

• Product Name: 1-(2,4,5-trifluorophenyl)cyclopropylmethanol
• CAS No: 2229249-13-0
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 5762348
• PubChem ID: 165695327
• Update Time: 2025-06-14

1-(2,4,5-trifluorophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1797013
• 2229249-13-0
• [1-(2,4,5-trifluorophenyl)cyclopropyl]methanol
• 1-(2,4,5-trifluorophenyl)cyclopropylmethanol

• Inchi： 1S/C10H9F3O/c11-7-4-9(13)8(12)3-6(7)10(5-14)1-2-10/h3-4,14H,1-2,5H2
• InChI Key： FFFQFMRJKXEHJV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1(CO)CC1)F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,4,5-trifluorophenyl)cyclopropylmethanol

Comprehensive Overview of 1-(2,4,5-Trifluorophenyl)cyclopropylmethanol (CAS No. 2229249-13-0): Properties, Applications, and Industry Insights

1-(2,4,5-Trifluorophenyl)cyclopropylmethanol (CAS No. 2229249-13-0) is a fluorinated cyclopropyl methanol derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of fluorinated aromatic alcohols, which are widely recognized for their enhanced bioavailability and metabolic stability. The presence of three fluorine atoms at the 2,4,5-positions of the phenyl ring, combined with the cyclopropylmethanol moiety, makes this molecule a versatile intermediate in drug discovery and material science.

In recent years, the demand for fluorinated building blocks like 1-(2,4,5-trifluorophenyl)cyclopropylmethanol has surged, driven by the growing interest in precision medicine and sustainable agrochemicals. Researchers frequently search for terms such as "fluorinated cyclopropane derivatives," "CAS 2229249-13-0 applications," and "synthesis of trifluorophenyl alcohols," reflecting the compound's relevance in cutting-edge applications. Its lipophilicity and electron-withdrawing properties, imparted by the fluorine atoms, make it particularly valuable in modulating the pharmacokinetic profiles of bioactive molecules.

The synthesis of 1-(2,4,5-trifluorophenyl)cyclopropylmethanol typically involves multi-step organic transformations, including Grignard reactions or cyclopropanation of appropriately substituted precursors. Analytical techniques such as NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry are essential for characterizing this compound, given the distinct spin-spin coupling patterns of its trifluorophenyl group. These methods align with the industry's focus on quality-by-design (QbD) principles, a trending topic in pharmaceutical manufacturing.

From a commercial perspective, CAS 2229249-13-0 is often discussed alongside keywords like "custom fluorination services" and "high-purity intermediates," highlighting its role in contract research organizations (CROs). Environmental concerns have also spurred interest in green chemistry approaches for producing such fluorinated compounds, with searches for "solvent-free trifluorophenyl synthesis" gaining traction. Regulatory compliance, especially regarding REACH and FDA guidelines for fluorinated APIs, further underscores the need for rigorous documentation of this compound's safety data.

Emerging applications of 1-(2,4,5-trifluorophenyl)cyclopropylmethanol include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating recent PubMed publications. Its cyclopropyl ring serves as a conformational constraint, a feature highly sought after in kinase inhibitor design. Additionally, the compound's potential in liquid crystal materials and organic electronics is being explored, tying into the broader discourse on advanced functional materials.

To address common queries from synthetic chemists, handling 2229249-13-0 requires attention to moisture-sensitive conditions due to the reactivity of its hydroxyl group. Storage recommendations often include argon atmospheres and desiccants, topics frequently searched alongside this CAS number. Patent analyses reveal its inclusion in claims for antiviral agents and CNS-targeting drugs, though specific therapeutic indications remain proprietary.

In conclusion, 1-(2,4,5-trifluorophenyl)cyclopropylmethanol exemplifies the intersection of structural innovation and practical utility in modern chemistry. As the pharmaceutical industry prioritizes fragment-based drug discovery and three-dimensional diversity, compounds like this will continue to shape the landscape of small-molecule therapeutics and beyond.